Cas no 2229555-16-0 (2-(3-chloroprop-1-en-2-yl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(3-chloroprop-1-en-2-yl)-5-(trifluoromethyl)pyridine
• CAS No: 2229555-16-0
• MF: C₉H₇ClF₃N
• MW: 221.606791734695
• CID: 6455380
• PubChem ID: 165640158
• Update Time: 2025-05-19

2-(3-chloroprop-1-en-2-yl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloroprop-1-en-2-yl)-5-(trifluoromethyl)pyridine
• EN300-1942178
• 2229555-16-0

• Inchi： 1S/C9H7ClF3N/c1-6(4-10)8-3-2-7(5-14-8)9(11,12)13/h2-3,5H,1,4H2
• InChI Key： DULDZOWXJUARBR-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC(C(F)(F)F)=CN=1

Computed Properties

• Exact Mass: 221.0219114g/mol
• Monoisotopic Mass: 221.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(3-chloroprop-1-en-2-yl)-5-(trifluoromethyl)pyridine

Introduction to 2-(3-chloroprop-1-en-2-yl)-5-(trifluoromethyl)pyridine (CAS No. 2229555-16-0)

2-(3-chloroprop-1-en-2-yl)-5-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2229555-16-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with a 3-chloroprop-1-enyl group and a trifluoromethyl group, making it a versatile intermediate in synthetic chemistry. The structural attributes of this molecule contribute to its potential applications in drug discovery, particularly in the development of novel bioactive agents.

The trifluoromethyl group, a key structural feature, is widely recognized for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules. This moiety is frequently incorporated into pharmaceuticals to improve their pharmacokinetic properties. In contrast, the 3-chloroprop-1-enyl substituent introduces reactivity that can be exploited in further synthetic transformations, allowing for the construction of more complex molecular architectures. Together, these functional groups make 2-(3-chloroprop-1-en-2-yl)-5-(trifluoromethyl)pyridine a valuable building block for medicinal chemists.

Recent advancements in computational chemistry and machine learning have further highlighted the importance of such intermediates. Predictive models suggest that compounds containing the trifluoromethyl group exhibit favorable interactions with biological targets, making them promising candidates for therapeutic intervention. For instance, studies have demonstrated that trifluoromethylated pyridines can modulate enzyme activity and receptor binding, offering potential benefits in treating neurological disorders and inflammatory conditions.

The synthesis of 2-(3-chloroprop-1-en-2-yl)-5-(trifluoromethyl)pyridine typically involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include halogenation, alkylation, and fluorination processes, which are optimized to maximize yield and purity. The introduction of the 3-chloroprop-1-enyl group requires careful control of reaction conditions to avoid side products, while the subsequent installation of the trifluoromethyl group demands specialized reagents and catalysts.

In the context of drug development, this compound has garnered attention due to its structural similarity to known bioactive molecules. For example, analogs featuring similar substitution patterns have shown efficacy in preclinical models of cancer and infectious diseases. The ability to modify both the pyridine core and the side chains provides chemists with a high degree of flexibility in designing molecules with tailored pharmacological profiles. This adaptability is crucial for addressing the diverse challenges posed by drug resistance and therapeutic targeting.

Moreover, the agrochemical industry has explored derivatives of 2-(3-chloroprop-1-en-2-yl)-5-(trifluoromethyl)pyridine for their potential as intermediates in pesticide formulations. The structural features of this compound contribute to its stability under environmental conditions while maintaining efficacy against pests. Such applications underscore the broad utility of this chemical beyond pharmaceuticals, highlighting its significance in industrial chemistry.

As research continues to evolve, new methodologies for synthesizing and functionalizing this compound are being developed. Techniques such as flow chemistry and continuous manufacturing offer improved scalability and efficiency, enabling larger-scale production for both research and commercial purposes. Additionally, green chemistry principles are being integrated into synthetic routes to minimize waste and reduce environmental impact.

The role of computational tools in optimizing synthetic pathways cannot be overstated. Advanced software packages allow researchers to predict reaction outcomes with high accuracy, reducing experimental trial-and-error. This integration of computational chemistry with traditional organic synthesis has accelerated the discovery process significantly. For instance, virtual screening techniques have identified novel derivatives of 2-(3-chloroprop-1-en-2-yl)-5-(trifluoromethyl)pyridine with enhanced biological activity.

In conclusion,2-(3-chloroprop-1-en-2-yl)-5-(trifluoromethyl)pyridine (CAS No. 2229555-16-0) represents a critical intermediate in modern chemical synthesis. Its unique structural features make it a valuable tool for developing innovative pharmaceuticals and agrochemicals. With ongoing advancements in synthetic methodologies and computational chemistry, this compound is poised to play an increasingly important role in future research endeavors.